Cas no 1378585-57-9 (3-Isocyanato-1,5-dimethyl-1H-pyrazole)

• Product Name: 3-Isocyanato-1,5-dimethyl-1H-pyrazole
• CAS No: 1378585-57-9
• MF: C₆H₇N₃O
• MW: 137.139280557632
• CID: 4697799
• Update Time: 2023-08-15

3-Isocyanato-1,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Isocyanato-1,5-dimethyl-1H-pyrazole

• Inchi： 1S/C6H7N3O/c1-5-3-6(7-4-10)8-9(5)2/h3H,1-2H3
• InChI Key： SPTWKMQWTRDQJD-UHFFFAOYSA-N
• SMILES： O=C=NC1C=C(C)N(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 164
• Topological Polar Surface Area: 47.2